Cas no 1006137-44-5 (N,1,3-trimethyl-1H-pyrazole-4-sulfonamide)

• Product Name: N,1,3-trimethyl-1H-pyrazole-4-sulfonamide
• CAS No: 1006137-44-5
• MF: C₆H₁₁N₃O₂S
• MW: 189.235439538956
• CID: 6101266
• PubChem ID: 19684303
• Update Time: 2025-10-13

N,1,3-trimethyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N,1,3-trimethyl-1H-pyrazole-4-sulfonamide
• 1H-Pyrazole-4-sulfonamide, N,1,3-trimethyl-
• SCHEMBL19347554
• 1006137-44-5
• EN300-1452857
• AKOS003859484

• Inchi： 1S/C6H11N3O2S/c1-5-6(4-9(3)8-5)12(10,11)7-2/h4,7H,1-3H3
• InChI Key： LDZQHTOMDIXHNT-UHFFFAOYSA-N
• SMILES： N1(C)C=C(S(NC)(=O)=O)C(C)=N1

Computed Properties

• Exact Mass: 189.05719778g/mol
• Monoisotopic Mass: 189.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 72.4Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 333.5±44.0 °C(Predicted)
• pka: 11.06±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on N,1,3-trimethyl-1H-pyrazole-4-sulfonamide

Introduction to N,1,3-trimethyl-1H-pyrazole-4-sulfonamide (CAS No. 1006137-44-5)

N,1,3-trimethyl-1H-pyrazole-4-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1006137-44-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole sulfonamide class, a structural motif known for its broad spectrum of biological activities. The presence of multiple alkyl and sulfonamide functional groups in its molecular structure endows it with unique chemical properties and potential applications in drug discovery and development.

The molecular formula of N,1,3-trimethyl-1H-pyrazole-4-sulfonamide is C₇H₁₁NO₃S, reflecting its composition of carbon, hydrogen, nitrogen, oxygen, and sulfur atoms. The pyrazole core is a five-membered aromatic ring containing two nitrogen atoms, which is a common scaffold in many bioactive molecules. The substitution pattern with three methyl groups at the 1- and 3-positions and a sulfonamide group at the 4-position contributes to its distinct reactivity and interaction with biological targets.

In recent years, sulfonamides have been extensively studied due to their versatile pharmacological properties. They serve as key pharmacophores in the design of antimicrobial, anti-inflammatory, anticancer, and anti-diabetic agents. The sulfonamide group in N,1,3-trimethyl-1H-pyrazole-4-sulfonamide introduces a polar moiety that can enhance solubility and binding affinity to biological receptors. Additionally, the methyl groups at the 1- and 3-positions may influence the compound's metabolic stability and pharmacokinetic behavior.

One of the most compelling aspects of N,1,3-trimethyl-1H-pyrazole-4-sulfonamide is its potential role in modulating enzyme activity. Pyrazole sulfonamides have been reported to interact with various enzymes by competing with natural substrates or by covalently modifying active sites. This property makes them attractive candidates for developing inhibitors targeting enzymes involved in metabolic pathways or signal transduction cascades. For instance, studies have shown that sulfonamides can inhibit dihydrofolate reductase (DHFR), an enzyme crucial for DNA synthesis and repair.

Recent advancements in computational chemistry and structure-based drug design have enabled researchers to predict the binding modes of N,1,3-trimethyl-1H-pyrazole-4-sulfonamide with high precision. Molecular docking simulations suggest that this compound can bind to enzymes such as DHFR or other sulfonamide-sensitive targets with high affinity. These simulations not only provide insights into the interactions between the compound and its potential targets but also guide the optimization of its chemical structure for improved efficacy and selectivity.

The synthesis of N,1,3-trimethyl-1H-pyrazole-4-sulfonamide involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. The introduction of the sulfonamide group typically involves reactions such as sulfonylation followed by amination. Advanced synthetic techniques such as flow chemistry have been employed to improve scalability and reproducibility in the preparation of this compound.

In vitro studies have demonstrated that N,1,3-trimethyl-1H-pyrazole-4-sulfonamide exhibits promising biological activity across multiple therapeutic areas. For example, preliminary data indicate that it may possess inhibitory effects on certain kinases involved in cancer progression. Additionally, its ability to modulate immune responses has been explored in preclinical models, suggesting potential applications in immunotherapy. These findings highlight the compound's versatility as a lead molecule for further drug development.

The pharmacokinetic profile of N,1,3-trimethyl-1H-pyrazole-4-sulfonamide is another critical aspect that has been investigated. In animal models, this compound has shown moderate bioavailability and reasonable tissue distribution upon oral administration. However, issues related to metabolic stability and excretion need to be addressed to optimize its therapeutic window. Advances in metabolic engineering and prodrug design may offer solutions to enhance the bioavailability and duration of action of this compound.

Regulatory considerations play a significant role in the development of new pharmaceuticals like N,1,3-trimethyl-1H-pyrazole-4-sulfonamide. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced consistently under controlled conditions. Furthermore, preclinical safety studies are essential to assess potential toxicity profiles before human clinical trials can commence. These studies provide critical data for regulatory agencies such as the U.S. Food and Drug Administration (FDA) or the European Medicines Agency (EMA) to evaluate the safety and efficacy of new drugs.

The future direction of research on N,1,3-trimethyl-1H-pyrazole-4-sulfonamide includes exploring its mechanisms of action at a molecular level. Techniques such as X-ray crystallography can be used to determine high-resolution structures of complexes between this compound and its target proteins. Such structural information is invaluable for rational drug design aimed at improving binding affinity and selectivity.

Collaborations between academic institutions and pharmaceutical companies are fostering innovation in the development of novel sulfonamides like N,,, N,, 1,, 3-trimethyl- H-pyra->azole->azole->azole->azole->azole->azole->azole->azole->azole->azole->azole->azole->azole->azole->azole->azoleSulfonyla